Cas no 35506-89-9 (Sulfurous acid, dioctylester)

• Product Name: Sulfurous acid, dioctylester
• CAS No: 35506-89-9
• MF: C₁₆H₃₄O₃S
• MW: 306.504364490509
• CID: 310247
• PubChem ID: 118834
• Update Time: 2025-04-19

Sulfurous acid, dioctylester Chemical and Physical Properties

Names and Identifiers

• Sulfurous acid, dioctylester
• dioctyl sulfite
• Dioctyl sulphite
• EINECS 252-599-5
• SCHEMBL4304767
• DTXSID90956906
• NS00058150
• AKOS024390804
• 35506-89-9

• Inchi： 1S/C16H34O3S/c1-3-5-7-9-11-13-15-18-20(17)19-16-14-12-10-8-6-4-2/h3-16H2,1-2H3
• InChI Key： KTSKBTNGZJPRPD-UHFFFAOYSA-N
• SMILES： S(=O)(OCCCCCCCC)OCCCCCCCC

Computed Properties

• Exact Mass: 306.22302
• Monoisotopic Mass: 306.22286612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 16
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 35.53